Cas no 76196-92-4 (ethyl 5-methylpyrrolidine-3-carboxylate)

ethyl 5-methylpyrrolidine-3-carboxylate structure
76196-92-4 structure
Product Name:ethyl 5-methylpyrrolidine-3-carboxylate
CAS No:76196-92-4
MF:C8H15NO2
MW:157.210202455521
CID:1117291
PubChem ID:12586752
Update Time:2025-04-20

ethyl 5-methylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-3-Pyrrolidinecarboxylic acid ethyl ester
    • ethyl 5-methylpyrrolidine-3-carboxylate
    • SCHEMBL19853012
    • EN300-1700664
    • 76196-92-4
    • Inchi: 1S/C8H15NO2/c1-3-11-8(10)7-4-6(2)9-5-7/h6-7,9H,3-5H2,1-2H3
    • InChI Key: YLFSFPBJZVPRMJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CNC(C)C1)=O

Computed Properties

  • Exact Mass: 157.110278721g/mol
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38.3Ų

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